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For Researchers, Scientists, and Drug Development Professionals

Abstract
Carriomycin is a polyether antibiotic produced by the bacterium Streptomyces hygroscopicus.

[1] It exhibits a broad spectrum of activity against Gram-positive bacteria, as well as some

fungi, yeasts, and mycoplasma.[1] This technical guide provides a comprehensive overview of

the chemical structure, physicochemical properties, and biological activity of Carriomycin, with

a focus on its mechanism of action. Detailed experimental methodologies for its isolation and

analysis are also presented, alongside visual representations of its mode of action to facilitate a

deeper understanding for research and drug development applications.

Chemical Structure and Physicochemical Properties
Carriomycin is a complex polyketide with the molecular formula C₄₇H₈₀O₁₅.[1] Its structure

was elucidated through X-ray crystallographic analysis of its thallium salt.[2][3] The molecule is

characterized by a series of interconnected cyclic ether rings, a common feature of polyether

antibiotics.

Chemical Structure:

IUPAC Name: 2-[2-hydroxy-6-[[2-[5-[5-(6-hydroxy-3,5,6-trimethyloxan-2-yl)oxolan-2-yl]oxolan-

2-yl]-3,7-dimethoxy-2,4,6-trimethyl-1,10-dioxaspiro[4.5]decan-9-yl]methyl]-4-(5-methoxy-6-

methyloxan-2-yl)oxy-3,5-dimethyloxan-2-yl]propanoic acid
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SMILES:

CC1CC(C(OC1C2CCC(O2)C3CCC(O3)C4(C(C(C5(O4)C(C(CC(O5)CC6C(C(C(C(O6)

(C(C)C(=O)O)O)C)OC7CCC(C(O7)C)OC)C)OC)C)C)OC)C)(C)O)C

Physicochemical Properties of Carriomycin

Property Value Source

Molecular Formula C₄₇H₈₀O₁₅ [1]

Molecular Weight 885.15 g/mol [1]

Melting Point 120-122 °C [1]

Appearance Colorless prisms [1]

Predicted Properties

pKa (strongest acidic) 4.4

pKa (strongest basic) -2.1

LogP 6.1

Water Solubility 0.002 g/L

Biological and Pharmacological Properties
Carriomycin demonstrates significant antimicrobial activity, primarily against Gram-positive

bacteria.[1] Its biological effects also extend to certain fungi, yeasts, and mycoplasma.[1] The

mechanism of action of Carriomycin involves the inhibition of bacterial protein synthesis.

Mechanism of Action
Carriomycin targets the 50S subunit of the bacterial ribosome, a critical component of the

protein synthesis machinery. By binding to the 50S subunit, Carriomycin interferes with the

translocation step of elongation, thereby halting the synthesis of essential proteins and

ultimately leading to the inhibition of bacterial growth.
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Start: Culture of
Streptomyces hygroscopicus

1. Fermentation in a
suitable broth medium

2. Centrifugation to
separate biomass and supernatant

3. Solvent Extraction of
the mycelial cake (e.g., with acetone or methanol)

4. Concentration of the
extract under vacuum

5. Silica Gel Column
Chromatography

6. Elution with a
solvent gradient

(e.g., chloroform-methanol)

7. Collection and analysis
of fractions (e.g., by TLC)

8. Crystallization of
pure Carriomycin

End: Pure Carriomycin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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